Cas no 25700-39-4 (2-(4-Chlorobenzyl)sulfonylbenzoic acid)

• Product Name: 2-(4-Chlorobenzyl)sulfonylbenzoic acid
• CAS No: 25700-39-4
• MF: C₁₄H₁₁ClO₄S
• MW: 310.752742052078
• MDL: MFCD09905256
• CID: 4711858
• Update Time: 2025-06-07

2-(4-Chlorobenzyl)sulfonylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chlorobenzyl)sulfonyl]benzoic acid
• 2-((4-Chlorobenzyl)sulfonyl)benzoic acid
• STL122189
• BBL008501
• 2-[(4-chlorophenyl)methanesulfonyl]benzoic acid
• benzoic acid, 2-[[(4-chlorophenyl)methyl]sulfonyl]-
• 2-(4-Chlorobenzyl)sulfonylbenzoic acid

• MDL： MFCD09905256
• Inchi： 1S/C14H11ClO4S/c15-11-7-5-10(6-8-11)9-20(18,19)13-4-2-1-3-12(13)14(16)17/h1-8H,9H2,(H,16,17)
• InChI Key： DBAOINFLAUOXRI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CS(C1C=CC=CC=1C(=O)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 435
• Topological Polar Surface Area: 79.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-Chlorobenzyl)sulfonylbenzoic acid

2-[(4-Chlorobenzyl)sulfonyl]benzoic Acid: A Comprehensive Overview

2-[(4-Chlorobenzyl)sulfonyl]benzoic acid, also known by its CAS number 25700-39-4, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which combines a benzoic acid moiety with a sulfonyl group attached to a 4-chlorobenzyl substituent. The presence of the sulfonyl group imparts distinctive chemical properties, making this compound highly versatile in various applications.

The synthesis of 2-[(4-Chlorobenzyl)sulfonyl]benzoic acid involves a series of well-established organic reactions. Typically, the process begins with the preparation of the sulfonyl chloride derivative, which is then subjected to nucleophilic aromatic substitution with benzoic acid. This reaction is facilitated by the electron-withdrawing effect of the sulfonyl group, which activates the aromatic ring for substitution. The use of appropriate catalysts and reaction conditions ensures high yield and purity of the final product.

Recent studies have highlighted the potential of 2-[(4-Chlorobenzyl)sulfonyl]benzoic acid in drug discovery and development. Its structure allows for various functionalization possibilities, enabling researchers to explore its role as a pharmacophore in designing bioactive molecules. For instance, this compound has been investigated as a potential lead for anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

In addition to its pharmaceutical applications, 2-[(4-Chlorobenzyl)sulfonyl]benzoic acid has found utility in materials science. Its rigid structure and ability to form stable conjugated systems make it an attractive candidate for designing advanced materials such as organic semiconductors and sensors. Recent research has demonstrated its potential in enhancing the performance of organic photovoltaic devices through improved charge transport properties.

The chemical stability and reactivity of 2-[(4-Chlorobenzyl)sulfonyl]benzoic acid have also been subjects of extensive investigation. Studies have shown that this compound exhibits excellent thermal stability, making it suitable for high-temperature applications. Furthermore, its reactivity towards nucleophilic substitution and addition reactions has been exploited in developing novel synthetic routes for complex molecules.

In conclusion, 2-[(4-Chlorobenzyl)sulfonyl]benzoic acid, with its CAS number 25700-39-4, stands out as a multifaceted compound with promising applications across diverse fields. Its unique chemical properties and structural features continue to inspire innovative research, underscoring its importance in contemporary chemical science.